Cas no 2248270-01-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate
• CAS No: 2248270-01-9
• MF: C₂₁H₂₀ClN₃O₅
• MW: 429.853604316711
• CID: 6405707
• PubChem ID: 165725819
• Update Time: 2025-11-06

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• 2248270-01-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate
• EN300-6524389

• Inchi： 1S/C21H20ClN3O5/c1-21(2,3)11-23-20(29)24-12-8-9-16(22)15(10-12)19(28)30-25-17(26)13-6-4-5-7-14(13)18(25)27/h4-10H,11H2,1-3H3,(H2,23,24,29)
• InChI Key： GLVZDTVFVSZJQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)NC(NCC(C)(C)C)=O

Computed Properties

• Exact Mass: 429.1091484g/mol
• Monoisotopic Mass: 429.1091484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate (CAS No. 2248270-01-9)

In the rapidly evolving field of pharmaceutical and chemical research, the compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate (CAS No. 2248270-01-9) has garnered significant attention due to its unique structural properties and potential applications. This isoindole-derived benzoate ester is a subject of interest for researchers exploring novel small-molecule therapeutics and biochemical probes. Its complex nomenclature reflects its intricate molecular architecture, which combines a chlorinated benzoate moiety with a dimethylpropyl carbamoyl group, offering a versatile scaffold for further chemical modifications.

The growing demand for targeted drug delivery systems and precision medicine has amplified the relevance of compounds like 2248270-01-9. Recent studies highlight its potential role in modulating specific enzyme pathways, particularly in the context of inflammatory responses and cellular signaling. Researchers are also investigating its compatibility with green chemistry principles, aligning with the global push for sustainable synthesis methods. This dual focus on efficacy and environmental impact positions 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate as a compound of both scientific and industrial significance.

From a synthetic chemistry perspective, the isoindole-1,3-dione core of this compound is notable for its electron-withdrawing properties, which can enhance the reactivity of adjacent functional groups. The chloro-substituted benzoate segment further contributes to its stability under physiological conditions, a critical factor for bioavailability studies. These attributes have led to its exploration in prodrug design, where controlled release mechanisms are paramount. Additionally, its carbamoyl urea linkage offers a potential site for hydrogen bonding, making it a candidate for molecular recognition applications in biomimetic systems.

The compound’s CAS registry number (2248270-01-9) serves as a unique identifier in global chemical databases, facilitating cross-disciplinary research. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to characterize its purity and structural integrity. As the scientific community increasingly prioritizes data reproducibility, detailed documentation of its spectroscopic fingerprints has become essential. This aligns with broader trends in open-access chemistry, where transparent reporting of synthetic protocols and analytical data accelerates collaborative innovation.

Beyond laboratory settings, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-chloro-5-{[(2,2-dimethylpropyl)carbamoyl]amino}benzoate has sparked interest in computational chemistry circles. Molecular docking simulations predict favorable interactions with certain protein targets, suggesting potential applications in structure-based drug design. These in silico findings are complemented by experimental studies investigating its pharmacokinetic profiles, including metabolic stability and membrane permeability. Such multidimensional research underscores the compound’s versatility and relevance to contemporary drug discovery pipelines.

In conclusion, CAS No. 2248270-01-9 represents a compelling case study in the intersection of medicinal chemistry and materials science. Its structural complexity, coupled with its adaptability to diverse research agendas, ensures its continued prominence in scientific literature. As advancements in high-throughput screening and cheminformatics refine our understanding of structure-activity relationships, this compound is poised to contribute meaningfully to the development of next-generation therapeutic agents and diagnostic tools.